Cas no 1804410-59-0 (Ethyl 2-cyano-3-iodo-4-nitrobenzoate)

• Product Name: Ethyl 2-cyano-3-iodo-4-nitrobenzoate
• CAS No: 1804410-59-0
• MF: C₁₀H₇IN₂O₄
• MW: 346.078054666519
• CID: 4959007
• Update Time: 2025-06-08

Ethyl 2-cyano-3-iodo-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-iodo-4-nitrobenzoate

• Inchi： 1S/C10H7IN2O4/c1-2-17-10(14)6-3-4-8(13(15)16)9(11)7(6)5-12/h3-4H,2H2,1H3
• InChI Key： AMCUKQFXGUFZSG-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(=O)OCC)=C1C#N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 2-cyano-3-iodo-4-nitrobenzoate

Ethyl 2-cyano-3-iodo-4-nitrobenzoate (CAS No. 1804410-59-0): An Overview of Its Properties and Applications

Ethyl 2-cyano-3-iodo-4-nitrobenzoate (CAS No. 1804410-59-0) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its cyano, iodo, and nitro functional groups, which confer it with distinct chemical properties and reactivity profiles.

The cyano group (−CN) is a key feature of Ethyl 2-cyano-3-iodo-4-nitrobenzoate, contributing to its high reactivity and stability. The presence of this group makes the compound a valuable intermediate in the synthesis of various nitrogen-containing compounds, such as pharmaceuticals and agrochemicals. The iodo group (−I) is another crucial functional group, providing the molecule with halogen reactivity, which can be exploited in cross-coupling reactions and other synthetic transformations. Lastly, the nitro group (−NO₂) imparts strong electron-withdrawing properties, enhancing the compound's electrophilicity and making it an excellent substrate for nucleophilic substitution reactions.

Recent research has highlighted the potential of Ethyl 2-cyano-3-iodo-4-nitrobenzoate in the development of novel therapeutic agents. For instance, studies have shown that compounds with similar structural features can exhibit potent anti-inflammatory and anticancer activities. The combination of the cyano, iodo, and nitro groups in this molecule may contribute to its biological activity by modulating specific cellular pathways and interactions.

In the field of materials science, Ethyl 2-cyano-3-iodo-4-nitrobenzoate has been explored for its potential use in the synthesis of advanced materials. The presence of multiple functional groups allows for the creation of complex molecular architectures with tailored properties. For example, researchers have utilized this compound as a building block in the synthesis of conjugated polymers and organic semiconductors, which have applications in organic electronics and photovoltaic devices.

The synthetic versatility of Ethyl 2-cyano-3-iodo-4-nitrobenzoate is another factor contributing to its importance in chemical research. The compound can be synthesized through a series of well-established organic reactions, including nucleophilic substitution, electrophilic aromatic substitution, and cross-coupling reactions. These synthetic routes provide chemists with a flexible platform to modify the molecule's structure and optimize its properties for specific applications.

One notable application of Ethyl 2-cyano-3-iodo-4-nitrobenzoate is in the development of new catalysts for industrial processes. The unique combination of functional groups in this molecule can enhance catalytic activity and selectivity, making it a promising candidate for use in catalytic systems. Recent studies have demonstrated that derivatives of this compound can serve as efficient catalysts for a variety of chemical transformations, including hydrogenation, oxidation, and polymerization reactions.

In addition to its potential applications in pharmaceuticals and materials science, Ethyl 2-cyano-3-iodo-4-nitrobenzoate has also been investigated for its role in environmental chemistry. The compound's stability and reactivity make it a useful model system for studying the fate and behavior of organic pollutants in the environment. Researchers have used this molecule to gain insights into the degradation pathways and environmental impacts of similar compounds.

The safety profile of Ethyl 2-cyano-3-iodo-4-nitrobenzoate is an important consideration for its practical use. While the compound is not classified as a hazardous material under current regulations, appropriate handling precautions should be taken to ensure safe use in laboratory settings. This includes using personal protective equipment (PPE) such as gloves and goggles, working under a fume hood when necessary, and following standard laboratory safety protocols.

In conclusion, Ethyl 2-cyano-3-iodo-4-nitrobenzoate (CAS No. 1804410-59-0) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, synthetic chemistry, catalysis, and environmental studies. Its unique combination of cyano, iodo, and nitro functional groups endows it with valuable chemical properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.